N-(3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl)-4-methoxy-2-methylbenzenesulfonamide

• IUPAC Name: N-[3-hydroxy-3-(1-methylpyrrol-2-yl)propyl]-4-methoxy-2-methylbenzenesulfonamide
• InChI: InChI=1S/C16H22N2O4S/c1-12-11-13(22-3)6-7-16(12)23(20,21)17-9-8-15(19)14-5-4-10-18(14)2/h4-7,10-11,15,17,19H,8-9H2,1-3H3
• InChI Key: QVZOIYKASGOCMD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC)S(=O)(=O)NCCC(C2=CC=CN2C)O
• Molecular Formula: C16H22N2O4S
• Molecular Weight: 338.4 g/mol

Description

N-(3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl)-4-methoxy-2-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C16H22N2O4S and its molecular weight is 338.42. The purity is usually 95%.
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Scientific Research Applications

Antitumor Applications

Compounds from sulfonamide-focused libraries, including derivatives similar to N-(3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl)-4-methoxy-2-methylbenzenesulfonamide, have been evaluated for antitumor applications. For example, studies on antitumor sulfonamides have shown that certain compounds are effective cell cycle inhibitors and have progressed to clinical trials for their antimitotic properties, disrupting tubulin polymerization in cancer cells (Owa et al., 2002). Similarly, research on substituted indazole derivatives, which share structural similarities with the compound , has demonstrated significant antiproliferative and apoptotic activities against human tumor cell lines (Abbassi et al., 2014).

Neurogenesis Promotion

A derivative of N-(3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl)-4-methoxy-2-methylbenzenesulfonamide, specifically P7C3 and its analogs, have been found to increase neurogenesis in rat neural stem cells. These compounds promote neurogenesis by inducing final cell division during neural stem cell differentiation, suggesting potential applications in neurodegenerative disease treatment or brain injury recovery (Shin et al., 2015).

Photodynamic Therapy in Cancer Treatment

Zinc phthalocyanine derivatives with benzenesulfonamide groups, which are structurally related to the compound of interest, have shown promise in photodynamic therapy applications for cancer treatment. These compounds exhibit high singlet oxygen quantum yield, making them effective photosensitizers for Type II mechanisms in cancer treatment (Pişkin et al., 2020).

Catalytic Applications

Sulfonamide derivatives, including those structurally related to the compound , have been used as catalysts in various chemical reactions. For instance, sulfonated Schiff base copper(II) complexes have demonstrated efficiency and selectivity as catalysts in alcohol oxidation processes, which could have implications in industrial and pharmaceutical manufacturing (Hazra et al., 2015).